Cas no 1251550-95-4 (2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide)

2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide is a synthetic organic compound featuring a pyrimidine core functionalized with a piperazine and a sulfanylacetamide moiety. Its structural complexity confers potential pharmacological relevance, particularly in receptor modulation due to the presence of the 4-methoxyphenylpiperazine group, known for interactions with serotonin and dopamine receptors. The thioether linkage enhances metabolic stability, while the acetamide tail may improve solubility and bioavailability. This compound is of interest in medicinal chemistry research for its potential as a scaffold in developing CNS-active agents or kinase inhibitors. Its well-defined synthetic pathway allows for precise modifications to optimize binding affinity and selectivity.
2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide structure
1251550-95-4 structure
Product Name:2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide
CAS No:1251550-95-4
MF:C24H27N5O2S
MW:449.56848359108
CID:5396467
Update Time:2025-05-20

2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanyl-N-(3-methylphenyl)acetamide
    • 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide
    • Inchi: 1S/C24H27N5O2S/c1-18-4-3-5-19(14-18)27-23(30)16-32-24-15-22(25-17-26-24)29-12-10-28(11-13-29)20-6-8-21(31-2)9-7-20/h3-9,14-15,17H,10-13,16H2,1-2H3,(H,27,30)
    • InChI Key: VYOCSMWCJJGBAS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C)=C1)(=O)CSC1=CC(N2CCN(C3=CC=C(OC)C=C3)CC2)=NC=N1

2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide Pricemore >>

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2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide Related Literature

Additional information on 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide

2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide (CAS No. 1251550-95-4): A Comprehensive Overview

2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide (CAS No. 1251550-95-4) is a specialized organic compound with a unique molecular structure that has garnered attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to a class of piperazine derivatives, which are known for their diverse biological activities. The presence of both pyrimidine and acetamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and weight, along with its chemical properties, make it suitable for various research applications. Its sulfanyl and methoxyphenyl groups contribute to its potential interactions with biological targets, particularly in the central nervous system. Researchers have shown interest in this compound due to its structural similarity to other piperazine-based molecules that exhibit pharmacological activity. The 3-methylphenyl group further enhances its lipophilicity, which could influence its pharmacokinetic properties.

In recent years, the demand for piperazine derivatives like 2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide has increased, driven by the growing interest in neuropharmacology and drug design. This compound is often discussed in the context of receptor modulation, as its structure suggests potential affinity for certain neurotransmitter receptors. The pyrimidine ring in its core is a common feature in many bioactive molecules, further highlighting its relevance in medicinal chemistry.

The synthesis of 2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for laboratory studies. Its stability under standard laboratory conditions and solubility in common organic solvents add to its practicality for experimental use.

One of the most frequently asked questions about this compound is its potential biological applications. While detailed pharmacological data may still be under investigation, the structural features of 2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide suggest possible interactions with G-protein-coupled receptors (GPCRs), which are critical targets in modern drug discovery. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in many CNS-active drugs.

From a market perspective, the compound is primarily used in research and development settings. Its CAS number, 1251550-95-4, serves as a unique identifier for procurement and regulatory purposes. Suppliers often highlight its high purity and analytical characterization data, including HPLC and NMR results, to ensure quality for research use. The growing interest in neuroactive compounds has also contributed to its visibility in scientific literature and online databases.

In conclusion, 2-({6-[4-(4-Methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(3-methylphenyl)acetamide represents an intriguing subject for further study in medicinal chemistry and pharmacology. Its unique combination of piperazine, pyrimidine, and acetamide functionalities offers a versatile scaffold for potential therapeutic applications. As research progresses, this compound may emerge as a valuable tool for understanding receptor-ligand interactions and developing novel bioactive molecules.

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